1-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one

• IUPAC Name: 1-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]-2-(1-phenyltetrazol-5-yl)sulfanylethanone
• InChI: InChI=1S/C20H22N6O3S2/c1-16-7-9-18(10-8-16)31(28,29)25-13-11-24(12-14-25)19(27)15-30-20-21-22-23-26(20)17-5-3-2-4-6-17/h2-10H,11-15H2,1H3
• InChI Key: PZTCQTAQIOUSPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)CSC3=NN=NN3C4=CC=CC=C4
• Molecular Formula: C20H22N6O3S2
• Molecular Weight: 458.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a piperazine ring, which is a common feature in many pharmaceuticals. It also has a phenyl ring attached to a tetrazole group, which is a feature seen in some drugs. The presence of a sulfanyl (thiol) group could indicate reactivity with certain compounds.

Scientific Research Applications

Metabolic Pathway Elucidation The compound has been investigated for its metabolic pathways in the context of novel antidepressants, with studies identifying the enzymes involved in its oxidative metabolism. This research highlights its metabolism to various metabolites via cytochrome P450 enzymes, offering insights into its pharmacokinetics and potential drug interactions (Hvenegaard et al., 2012).

Crystal Structure Analysis Crystal structure studies have been conducted to understand the molecular conformation and intermolecular interactions of related piperazine derivatives. Such analyses are crucial for drug design, providing a foundation for modifying chemical structures to enhance therapeutic efficacy and reduce toxicity (Kumara et al., 2017).

Antiproliferative Activity Research into novel 4-substituted phenylsulfonyl piperazines with tetrazole moiety has shown significant antiproliferative activity against various cancer cell lines. These findings suggest potential applications in developing new cancer therapeutics (Kommula et al., 2018).

Antimicrobial and Antifungal Agents Several studies have synthesized and evaluated piperazine derivatives for their antimicrobial and antifungal properties. These compounds exhibit moderate to significant activities against bacterial and fungal strains, indicating their potential as new antimicrobial agents (Jadhav et al., 2017; Rajkumar et al., 2014).

Synthesis and Evaluation of Bifunctional Sulfonamide-Amide Derivatives Bifunctional sulfonamide-amide derivatives have been synthesized and shown to demonstrate significant antibacterial and antifungal activities. Such research provides a pathway for the development of new classes of antibiotics to combat resistant strains (Abbavaram et al., 2013).